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Abstract

Neuropeptide FF (NPFF) is an octapeptide belonging to the RF-amide peptide family,
characterized by a conserved C-terminal Arginine-Phenylalanine-amide motif. Since its initial
isolation from the bovine brain, NPFF has emerged as a significant modulator of a wide array of
physiological processes. This technical guide provides an in-depth exploration of the core
functions of NPFF and its cognate receptors, NPFF1 and NPFF2, with a specific focus on their
intricate role in neuroendocrine regulation. We delve into the signaling pathways activated by
NPFF receptor stimulation, present quantitative data on receptor binding affinities and
neuroendocrine modulation, and provide detailed experimental protocols for the investigation of
the NPFF system. This document is intended to serve as a comprehensive resource for
researchers and professionals in the fields of neuroscience, endocrinology, and drug
development, facilitating further exploration of the therapeutic potential of targeting the NPFF
system.
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Neuropeptide FF (NPFF), with the amino acid sequence FLFQPQRF-NH2, is a key member of
the RF-amide peptide family. It is derived from a precursor protein, pro-NPFFA, and is
expressed in various regions of the central nervous system (CNS), with high concentrations
found in the dorsal horn of the spinal cord, hypothalamus, and brainstem.[1] NPFF exerts its
biological effects through two G-protein coupled receptors (GPCRs): Neuropeptide FF
Receptor 1 (NPFFR1) and Neuropeptide FF Receptor 2 (NPFFR2).[2] These receptors are
also distributed throughout the CNS, with notable expression in areas crucial for
neuroendocrine control.[1] The NPFF system is implicated in a diverse range of functions,
including pain modulation, cardiovascular regulation, and, most pertinently to this guide, the
intricate regulation of endocrine axes.

Neuropeptide FF Receptors and Signaling Pathways

NPFFR1 and NPFFR2 are the primary receptors for NPFF, and they exhibit distinct binding
affinities and signaling properties. Both receptors are coupled to inhibitory G-proteins of the
Gi/o family, leading to the inhibition of adenylyl cyclase and a subsequent decrease in
intracellular cyclic AMP (CAMP) levels. However, there is also evidence for coupling to other G-
protein subtypes, suggesting a more complex signaling cascade.[1]

Receptor Binding Affinities

The binding affinities of NPFF and related peptides to NPFFR1 and NPFFR2 have been
characterized in various studies. This data is crucial for understanding the selectivity and
potential cross-reactivity of endogenous ligands and synthetic analogs.

. ) . Reference(s
Ligand Receptor Species Kd (nM) Ki (nM) |
Neuropeptide
e hNPFFR1 Human 1.13 9.54 [1]12113]
Neuropeptide
- hNPFFR2 Human 0.37 9.10 [1][2][3]
RFRP-3 hNPFFR1 Human 9.70 [3]

RFRP-3 hNPFFR2 Human 7.7 [3]
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hNPFFR1: human Neuropeptide FF Receptor 1; hNPFFR2: human Neuropeptide FF
Receptor 2; Kd: Dissociation constant; Ki: Inhibition constant.

Signaling Pathways

Upon ligand binding, NPFF receptors initiate a cascade of intracellular events. The primary
signaling pathway involves the inhibition of adenylyl cyclase through Gi/o proteins. However,
NPFFR1 has also been shown to couple to Gs proteins, and NPFFR2 can couple to Gs in
addition to Gi/o, indicating the potential for dual and opposing effects on CAMP levels
depending on the cellular context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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